Cas no 2228918-12-3 (3-cyclopropoxy-3-methylazetidine)

• Product Name: 3-cyclopropoxy-3-methylazetidine
• CAS No: 2228918-12-3
• MF: C₇H₁₃NO
• MW: 127.184221982956
• CID: 5891644
• PubChem ID: 165879807
• Update Time: 2025-11-01

3-cyclopropoxy-3-methylazetidine Chemical and Physical Properties

Names and Identifiers

• 3-cyclopropoxy-3-methylazetidine
• 2228918-12-3
• EN300-1834873

• Inchi： 1S/C7H13NO/c1-7(4-8-5-7)9-6-2-3-6/h6,8H,2-5H2,1H3
• InChI Key： NTNUYJYHDDDYOQ-UHFFFAOYSA-N
• SMILES： O(C1CC1)C1(C)CNC1

Computed Properties

• Exact Mass: 127.099714038g/mol
• Monoisotopic Mass: 127.099714038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 116
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 21.3Ų

Additional information on 3-cyclopropoxy-3-methylazetidine

Professional Introduction to Compound with CAS No. 2228918-12-3 and Product Name: 3-cyclopropoxy-3-methylazetidine

3-cyclopropoxy-3-methylazetidine, identified by the Chemical Abstracts Service Number (CAS No.) 2228918-12-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of azetidine derivatives, which are known for their diverse biological activities and potential applications in drug development. The presence of both cyclopropyl and methyl substituents in its molecular structure imparts unique chemical properties that make it a subject of intense study and interest.

The molecular structure of 3-cyclopropoxy-3-methylazetidine consists of a six-membered azetidine ring substituted with a cyclopropoxy group at the 3-position and a methyl group at the same position. This configuration contributes to its distinct reactivity and interaction with biological targets. The cyclopropyl group, in particular, is known to enhance the metabolic stability and bioavailability of compounds, making it a valuable moiety in drug design. The methyl group, on the other hand, can influence the electronic properties of the molecule, affecting its binding affinity to enzymes and receptors.

In recent years, there has been a growing interest in azetidine derivatives due to their potential as pharmacological agents. These compounds have shown promise in various therapeutic areas, including anti-inflammatory, anti-viral, and anti-cancer applications. The unique structural features of 3-cyclopropoxy-3-methylazetidine make it an attractive candidate for further investigation in these fields. Specifically, the cyclopropoxy group can serve as a scaffold for designing molecules that interact with specific biological targets, while the methyl group can fine-tune the pharmacokinetic properties of the compound.

One of the most compelling aspects of 3-cyclopropoxy-3-methylazetidine is its potential role in developing novel therapeutic agents. Researchers have been exploring its utility in creating inhibitors for key enzymes involved in disease pathways. For instance, studies have suggested that derivatives of azetidine can modulate the activity of enzymes such as kinases and phosphodiesterases, which are often implicated in various diseases. The structural flexibility offered by the cyclopropoxy-3-methylazetidine moiety allows for the design of molecules that can precisely target these enzymes, potentially leading to more effective treatments.

The synthesis of 3-cyclopropoxy-3-methylazetidine is another area of active research. Chemists have developed several synthetic routes to produce this compound efficiently and in high yield. One common approach involves the reaction of cyclopropyl halides with azetidinone intermediates, followed by functional group transformations to introduce the methyl group. These synthetic strategies highlight the compound's synthetic accessibility and its potential for large-scale production.

In terms of biological activity, preliminary studies on 3-cyclopropoxy-3-methylazetidine have revealed promising results. In vitro assays have demonstrated that this compound can inhibit the growth of certain cancer cell lines by interfering with critical signaling pathways. Additionally, it has shown potential as an anti-inflammatory agent by modulating cytokine production and reducing inflammatory responses. These findings underscore the therapeutic potential of azetidine derivatives and position 3-cyclopropoxy-3-methylazetidine as a valuable lead compound for further development.

The pharmacokinetic profile of 3-cyclopropoxy-3-methylazetidine is also an important consideration in drug development. Studies have indicated that this compound exhibits good oral bioavailability and moderate metabolic stability, suggesting its feasibility for clinical use. However, further investigations are needed to fully understand its absorption, distribution, metabolism, excretion (ADME) properties. These studies will provide critical insights into optimizing dosing regimens and minimizing potential side effects.

Recent advancements in computational chemistry have also contributed to the study of 3-cyclopropoxy-3-methylazetidine. Molecular modeling techniques allow researchers to predict how this compound interacts with biological targets at an atomic level. These simulations can guide the design of more effective derivatives by identifying key structural features that enhance binding affinity or improve pharmacokinetic properties. Such computational approaches are increasingly integral to modern drug discovery processes.

The role of cyclopropoxy-3-methylazetidine in developing next-generation therapeutics is further highlighted by its versatility as a scaffold for medicinal chemistry innovation. By modifying various functional groups within its structure, researchers can generate libraries of compounds with tailored biological activities. This flexibility makes it an ideal candidate for high-throughput screening campaigns aimed at identifying novel drug candidates.

In conclusion,3-cyclopropoxy-3-methylazetidine (CAS No. 2228918-12-3) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and promising biological activities. Its potential applications in treating various diseases make it a compelling subject for further research and development. As our understanding of its properties continues to grow,this compound is poised to play a crucial role in shaping future therapeutic strategies across multiple medical disciplines.